Cas no 57718-18-0 (1-Phenyl-1-nonyne)

1-Phenyl-1-nonyne structure
1-Phenyl-1-nonyne structure
Product Name:1-Phenyl-1-nonyne
CAS No:57718-18-0
MF:C15H20
MW:200.319304466248
MDL:MFCD00048944
CID:369489
PubChem ID:87574580
Update Time:2025-04-19

1-Phenyl-1-nonyne Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nonyn-1-yl-
    • 1-Phenyl-1-nonyne
    • non-1-ynylbenzene
    • 1-Heptyl-2-phenylacetylene
    • AKOS015840581
    • 1-Nonynylbenzene
    • Non-1-ynyl-benzene
    • 57718-18-0
    • P0363
    • BS-22719
    • ZRQWNFWWPPYNFA-UHFFFAOYSA-N
    • T72649
    • 1-Nonynylbenzene #
    • DTXSID00206424
    • MFCD00048944
    • non-1-yn-1-ylbenzene
    • DTXCID00128915
    • MDL: MFCD00048944
    • Inchi: 1S/C15H20/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-7H2,1H3
    • InChI Key: ZRQWNFWWPPYNFA-UHFFFAOYSA-N
    • SMILES: C(CCC)CCCC#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 200.15700
  • Monoisotopic Mass: 200.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.81
  • Boiling Point: 295.2°Cat760mmHg
  • Flash Point: 128.3°C
  • Refractive Index: 1.5180 to 1.5220
  • PSA: 0.00000
  • LogP: 4.39860
  • Solubility: Not determined

1-Phenyl-1-nonyne Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Phenyl-1-nonyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P400495-50mg
1-Phenyl-1-nonyne
57718-18-0
50mg
$ 50.00 2022-06-03
TRC
P400495-100mg
1-Phenyl-1-nonyne
57718-18-0
100mg
$ 65.00 2022-06-03
TRC
P400495-500mg
1-Phenyl-1-nonyne
57718-18-0
500mg
$ 160.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X73235-1ml
1-PHenyl-1-nonyne
57718-18-0 ≥98%
1ml
¥388.0 2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160379-1ml
1-Phenyl-1-nonyne
57718-18-0 98%
1ml
¥379.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160379-5ML
1-Phenyl-1-nonyne
57718-18-0 98%
5ml
¥1979.90 2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0363-5ML
1-Phenyl-1-nonyne
57718-18-0 >98.0%(GC)
5ml
¥1180.00 2024-04-16
abcr
AB140728-5 ml
1-Phenyl-1-nonyne, 98%; .
57718-18-0 98%
5 ml
€250.00 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PV217-1ml
1-Phenyl-1-nonyne
57718-18-0 98.0%(GC)
1ml
¥737.0 2022-06-10
SHENG KE LU SI SHENG WU JI SHU
sc-487968-5 ml
1-Phenyl-1-nonyne,
57718-18-0
5 ml
¥3407.00 2023-09-05
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.